Cas no 88398-49-6 (1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-)

1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl- structure
88398-49-6 structure
Product Name:1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
CAS No:88398-49-6
MF:C11H13N3O2S
MW:251.304820775986
CID:634232
PubChem ID:15136917
Update Time:2025-04-19

1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
    • 1,5-dimethyl-3-phenylpyrazole-4-sulfonamide
    • 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-sulfonamide
    • SCHEMBL9201586
    • DTXSID80568835
    • 88398-49-6
    • Inchi: 1S/C11H13N3O2S/c1-8-11(17(12,15)16)10(13-14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H2,12,15,16)
    • InChI Key: XIAFEZAXZVXAOQ-UHFFFAOYSA-N
    • SMILES: S(C1C(C2C=CC=CC=2)=NN(C)C=1C)(N)(=O)=O

Computed Properties

  • Exact Mass: 251.07284784g/mol
  • Monoisotopic Mass: 251.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.4Ų
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